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Compound of Interest

Compound Name: Sodium 4-Nitrophenylacetate

cat. No.: B1315272

Sodium 4-Nitrophenylacetate is the sodium salt of 4-nitrophenylacetic acid. While it is a
stable, solid compound, its primary relevance in the scientific community is often linked to its
ester derivative, 4-nitrophenyl acetate (p-NPA). This ester is a widely used chromogenic
substrate for detecting and quantifying the activity of various hydrolytic enzymes, most notably
esterases and lipases.[1][2][3][4]

The core principle of its application lies in a straightforward enzymatic reaction. When an
esterase or other suitable hydrolase acts upon 4-nitrophenyl acetate, it cleaves the ester bond.
This hydrolysis reaction releases acetic acid and, more importantly, the 4-nitrophenolate anion
(in solutions with a pH above its pKa). The resulting 4-nitrophenolate imparts a distinct yellow
color to the solution, which can be accurately quantified using spectrophotometry, typically at a
wavelength of 405 nm.[4] This property allows for a continuous and kinetically accessible assay
for enzyme activity. Sodium 4-Nitrophenylacetate itself can be a crucial starting material for
the synthesis of its ester or used in other chemical syntheses where the 4-nitrophenylacetyl
moiety is required.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective use in research. The key properties of Sodium 4-Nitrophenylacetate are
summarized below.
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Property Value Source
CAS Number 7063-24-3 [5]
Molecular Formula CsHeNNaOa4 [5]
Molecular Weight 203.13 g/mol [5]
IUPAC Name sodium 2-(4- [5]

nitrophenyl)acetate

. (4-Nitrophenyl)acetic acid
Parent Acid [5]
(CAS: 104-03-0)

Typically an off-white or beige
Appearance [1]
powder.

Solubility Soluble in water. [2]

Synthesis and Purification

Sodium 4-Nitrophenylacetate is straightforwardly synthesized via a classic acid-base
neutralization reaction. The parent compound, 4-nitrophenylacetic acid, is treated with a

stoichiometric equivalent of a sodium base, such as sodium hydroxide or sodium bicarbonate,

in a suitable solvent system.

The reaction involves the deprotonation of the carboxylic acid group by the hydroxide or
bicarbonate ion, leading to the formation of the sodium carboxylate salt and water (or water

and carbon dioxide if bicarbonate is used). The product can then be isolated by removal of the

solvent or by precipitation.

Sodium Hydroxide Water
, : . + NaOH : .
- —> -
4-Nitrophenylacetic Acid Solvent Sodium 4-Nitrophenylacetate

(e.g., Ethanol/Water)
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Caption: Synthesis of Sodium 4-Nitrophenylacetate via neutralization.

Purification Protocol

Purification is typically achieved through recrystallization. The crude Sodium 4-
Nitrophenylacetate is dissolved in a minimum amount of a hot solvent (e.g., an ethanol/water
mixture) and allowed to cool slowly. The purified salt crystallizes out of the solution, leaving
impurities behind. The crystals are then collected by filtration, washed with a small amount of
cold solvent, and dried under a vacuum.

Core Application: Enzymatic Assays

The primary utility of the 4-nitrophenyl chemical family in biochemistry is as chromogenic
substrates. While 4-Nitrophenyl acetate (p-NPA) is the direct substrate, understanding its use is
key. The protocol below details a representative assay for esterase activity.

Principle of the Assay

The causality behind this experimental design is the direct relationship between enzyme
activity and the production of a colored product. The esterase enzyme catalyzes the hydrolysis
of the colorless substrate, p-NPA, into the yellow-colored product, 4-nitrophenolate. The rate of
color formation, measured as the change in absorbance over time, is directly proportional to
the enzyme's activity under specific conditions (saturating substrate concentration, constant
temperature, and pH).
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1. Prepare Reagents
- Assay Buffer (e.g., 50mM Tris-HCI, pH 8.0)
- Substrate Stock (p-NPA in Ethanol)
- Enzyme Solution

ispense

2. Set up Reaction
- Add Buffer to Microplate Wells
- Add Enzyme Sample
- Add Negative Control (Buffer only)

quilibrate & Start

3. Initiate Reaction
- Add p-NPA Substrate to all wells
- Start timer immediately

easure

4. Spectrophotometric Reading
- Place plate in reader pre-set to 405 nm
- Read absorbance at regular intervals (e.g., every 30s for 5 min)

alculate

5. Data Analysis
- Plot Absorbance vs. Time
- Calculate initial velocity (Vo) from the linear slope
- Quantify activity using Beer-Lambert Law (¢ of 4-nitrophenol)

Click to download full resolution via product page

Caption: General workflow for an esterase activity assay using p-NPA.

Detailed Experimental Protocol

This protocol is a self-validating system because it includes a negative control to account for
non-enzymatic (spontaneous) substrate hydrolysis, ensuring that the measured activity is due

to the enzyme.
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» Reagent Preparation:

o Assay Buffer: Prepare a 50 mM Tris-HCI buffer, adjusted to pH 8.0. The slightly alkaline
pH is crucial as it ensures that the product, 4-nitrophenol (pKa ~7.1), is deprotonated to
the yellow 4-nitrophenolate ion.

o Substrate Stock Solution: Prepare a 100 mM stock solution of 4-nitrophenyl acetate (p-
NPA) in a non-reactive organic solvent like ethanol or DMSO.[4] This stock must be stored
protected from light and moisture.

o Enzyme Solution: Prepare a dilution series of your enzyme sample in the Assay Buffer.
The optimal concentration should be determined empirically to ensure the reaction rate is
linear over the measurement period.

o Assay Execution (96-well plate format):
o To each well, add 180 uL of Assay Buffer.
o Add 10 pL of the enzyme solution to the sample wells.

o For the negative control (blank) wells, add 10 pL of Assay Buffer instead of the enzyme
solution. This step is critical to measure the rate of spontaneous substrate hydrolysis,
which must be subtracted from the sample rates.

o Pre-incubate the plate at the desired reaction temperature (e.g., 25°C or 37°C) for 5
minutes to ensure thermal equilibrium.

o Initiate the reaction by adding 10 pL of the 100 mM p-NPA substrate stock solution to all
wells, for a final concentration of 5 mM. Mix gently.

o Immediately place the microplate into a spectrophotometer.
o Data Acquisition and Analysis:
o Measure the absorbance at 405 nm every 30 seconds for a period of 5-10 minutes.

o Plot absorbance (Asos) versus time (minutes) for each sample and the blank.
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o Determine the initial reaction velocity (Vo) by calculating the slope of the linear portion of
the curve (AA/min).

o Subtract the slope of the blank from the slope of the samples to get the corrected reaction
rate.

o Calculate the enzyme activity using the Beer-Lambert law (A = &cl), where € for 4-
nitrophenolate at pH 8.0 is approximately 18,000 M~icm~1.

Safety, Handling, and Storage

Working with any chemical reagent requires strict adherence to safety protocols. The
information below is synthesized from multiple safety data sheets (SDS).
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- d Cat GHS Classification & = ()
azard Categor ource(s
gory Precautionary Statements

Flammable Solid (for related
compounds). H228:
) Flammable solid. P210: Keep
Physical Hazards
away from heat/sparks/open
flames/hot surfaces. No

smoking.

Skin Irritation (Category 2).
H315: Causes skin irritation.
Serious Eye lIrritation
(Category 2). H319: Causes
serious eye irritation. Harmful if
Swallowed/Inhaled. H302 +
H332: Harmful if swallowed or
if inhaled. P264: Wash skin
Health Hazards thoroughly after handling. , [6]
P280: Wear protective
gloves/eye protection/face
protection. P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

May cause respiratory
irritation. H335: May cause
N o respiratory irritation. P261:
Specific Target Organ Toxicity ] ]
Avoid breathing dust. P271:
Use only outdoors or in a well-

ventilated area.

Handling and Storage Recommendations
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e Handling: Always handle the compound in a well-ventilated area or under a chemical fume
hood.[7][8] Avoid generating dust.[7][8] Use appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.[6][9]

o Storage: Store the container tightly closed in a cool, dry, and well-ventilated place.[7][10]
Keep away from incompatible materials such as strong oxidizing agents and strong acids.[6]
[9] For long-term stability, especially for related ester compounds used as substrates,
storage in a freezer is often recommended to minimize degradation.[9]

Conclusion

Sodium 4-Nitrophenylacetate and its closely related ester are foundational tools in
biochemical and pharmaceutical research. Their value is derived from the simple and reliable
chromogenic properties of the 4-nitrophenolate anion released during enzymatic hydrolysis.
This guide has provided the essential technical details, from physicochemical properties and
synthesis to a validated experimental protocol, grounded in the principles of enzyme kinetics.
By understanding the causality behind the methodologies and adhering to strict safety
protocols, researchers can effectively leverage this compound to advance their work in enzyme
characterization, inhibitor screening, and other critical areas of drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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